Triacetin
Triacetin
Triacetin is a triglyceride obtained by acetylation of the three hydroxy groups of glycerol. It has fungistatic properties (based on release of acetic acid) and has been used in the topical treatment of minor dermatophyte infections. It has a role as a plant metabolite, a solvent, a fuel additive, an adjuvant, a food additive carrier, a food emulsifier, a food humectant and an antifungal drug. It is functionally related to an acetic acid.
Triacetin is a natural product found in Vitis vinifera with data available.
A triglyceride that is used as an antifungal agent.
See also: Tobacco Leaf (part of).
Triacetin is a natural product found in Vitis vinifera with data available.
A triglyceride that is used as an antifungal agent.
See also: Tobacco Leaf (part of).
Brand Name:
Vulcanchem
CAS No.:
102-76-1
VCID:
VC0545769
InChI:
InChI=1S/C9H14O6/c1-6(10)13-4-9(15-8(3)12)5-14-7(2)11/h9H,4-5H2,1-3H3
SMILES:
CC(=O)OCC(COC(=O)C)OC(=O)C
Molecular Formula:
C9H14O6
C9H14O6
C3H5(OCOCH3)3
C9H14O6
C3H5(OCOCH3)3
Molecular Weight:
218.20 g/mol
Triacetin
CAS No.: 102-76-1
Cat. No.: VC0545769
Molecular Formula: C9H14O6
C9H14O6
C3H5(OCOCH3)3
Molecular Weight: 218.20 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Triacetin is a triglyceride obtained by acetylation of the three hydroxy groups of glycerol. It has fungistatic properties (based on release of acetic acid) and has been used in the topical treatment of minor dermatophyte infections. It has a role as a plant metabolite, a solvent, a fuel additive, an adjuvant, a food additive carrier, a food emulsifier, a food humectant and an antifungal drug. It is functionally related to an acetic acid. Triacetin is a natural product found in Vitis vinifera with data available. A triglyceride that is used as an antifungal agent. See also: Tobacco Leaf (part of). |
|---|---|
| CAS No. | 102-76-1 |
| Molecular Formula | C9H14O6 C9H14O6 C3H5(OCOCH3)3 |
| Molecular Weight | 218.20 g/mol |
| IUPAC Name | 2,3-diacetyloxypropyl acetate |
| Standard InChI | InChI=1S/C9H14O6/c1-6(10)13-4-9(15-8(3)12)5-14-7(2)11/h9H,4-5H2,1-3H3 |
| Standard InChI Key | URAYPUMNDPQOKB-UHFFFAOYSA-N |
| Impurities | Triacetin contains trace moisture and acetic acid ... Commercial triacetin may contain diacetin, as well as monoacetin ... |
| SMILES | CC(=O)OCC(COC(=O)C)OC(=O)C |
| Canonical SMILES | CC(=O)OCC(COC(=O)C)OC(=O)C |
| Appearance | Solid powder |
| Boiling Point | 258-259 °C 258.00 to 260.00 °C. @ 760.00 mm Hg 258 °C |
| Colorform | Colorless liquid Colorless somewhat oily liquid |
| Flash Point | 280 °F (138 °C) (closed cup) 138 °C c.c. |
| Melting Point | -78 °C 3 °C |
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